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Compound of Interest

Compound Name: 2-Bromo-6-fluorophenol

Cat. No.: B1273061 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-6-fluorophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Bromo-6-fluorophenol (CAS No: 2040-89-3). Adherence to these procedures is vital for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-6-fluorophenol is a hazardous substance that requires careful handling. The primary

hazards are summarized below.[1][2][3]
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Hazard Statement GHS Classification Signal Word

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)
Warning

H315: Causes skin irritation Skin Irritation (Category 2) Warning

H319: Causes serious eye

irritation

Serious Eye Irritation

(Category 2A)
Warning

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

Warning

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE is mandatory when handling 2-Bromo-6-
fluorophenol.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield

Protects against splashes and

airborne particles.

Hand Protection

Butyl rubber or neoprene

gloves. Double gloving with

nitrile gloves may be

acceptable for incidental

contact with dilute solutions,

but gloves must be changed

immediately upon contact.

Provides a barrier against skin

contact. Phenol and its

derivatives can penetrate

many common glove materials.

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

impervious apron is

recommended for tasks with a

higher splash risk.

Protects the skin from

accidental contact.

Footwear Closed-toe shoes Prevents exposure from spills.

Respiratory Protection

All handling of the solid form

must be conducted in a

certified chemical fume hood to

avoid inhalation of the powder.

Minimizes the risk of

respiratory tract irritation.

Step-by-Step Operational Procedures
The following protocols provide a systematic approach to handling 2-Bromo-6-fluorophenol
from receipt to use.

Experimental Workflow for Handling 2-Bromo-6-fluorophenol
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Workflow for Handling 2-Bromo-6-fluorophenol

Preparation

Handling

Post-Handling

Review SDS and SOPs

Don appropriate PPE

Prepare designated work area in fume hood

Weighing

Dissolution

Decontaminate work surfaces and equipment

Segregate and label waste

Dispose of waste through EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-6-fluorophenol.
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Methodology for Weighing 2-Bromo-6-fluorophenol:

Preparation: Designate a specific area within a chemical fume hood for handling the

compound. Ensure the balance is clean and functioning correctly.

Tare Container: Place a clean, dry, and sealable container (e.g., a vial with a screw cap) on

the balance and tare it.

Transfer: Move the tared container into the chemical fume hood. Carefully transfer the

desired amount of 2-Bromo-6-fluorophenol powder into the container using a clean

spatula. Keep the stock container closed as much as possible.

Re-weigh: Securely close the container with the powder and move it back to the balance to

obtain the final weight.

Documentation: Record the weight and other relevant details in your laboratory notebook.

Methodology for Dissolving 2-Bromo-6-fluorophenol:

Solvent Selection: While specific quantitative solubility data is not readily available, 2-
Bromo-6-fluorophenol is predicted to have good solubility in polar aprotic solvents (e.g.,

DMSO, acetone) and alcohols (e.g., methanol, ethanol), and moderate solubility in non-polar

hydrocarbon solvents. It is recommended to start with a small amount of the compound to

test its solubility in the chosen solvent.

Procedure:

Conduct the dissolution process within a chemical fume hood.

Add the desired solvent to the pre-weighed 2-Bromo-6-fluorophenol in the sealable

container.

If necessary, gently agitate or stir the mixture to facilitate dissolution. Avoid heating unless

the reaction protocol specifically requires it and appropriate safety measures are in place.

Disposal Plan
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Proper disposal of 2-Bromo-6-fluorophenol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Pathway

Disposal Pathway for 2-Bromo-6-fluorophenol Waste

Waste Generation

Collection & Labeling

Final Disposal

Contaminated Solids
(gloves, weigh boats, paper towels)

Collect in a designated, sealed container for halogenated solid waste.

Unused Solutions & Rinsates

Collect in a designated, sealed, and compatible container for halogenated liquid waste.

Expired/Unwanted Solid Chemical

Label all waste containers with:
'Hazardous Waste'

'Halogenated Organic Waste'
'2-Bromo-6-fluorophenol'

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Final disposal via high-temperature incineration by a licensed facility.

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-6-fluorophenol waste.
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Disposal Protocol:

Segregation: Do NOT mix 2-Bromo-6-fluorophenol waste with non-halogenated, acidic,

basic, or oxidizing waste streams.[4]

Solid Waste:

Collect all contaminated solid materials, such as gloves, weigh boats, and paper towels, in

a designated, leak-proof container for halogenated solid waste.

For small spills, absorb the material with an inert absorbent like vermiculite or sand and

collect it as halogenated solid waste.

Liquid Waste:

Collect all solutions containing 2-Bromo-6-fluorophenol and solvent rinsates in a

designated, compatible, and sealed container for halogenated liquid waste. Plastic

containers are often preferred.[4]

Labeling: Clearly label all waste containers with "Hazardous Waste," "Halogenated Organic

Waste," and the full chemical name "2-Bromo-6-fluorophenol."[4]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Arrange for the disposal of all 2-Bromo-6-fluorophenol waste through your

institution's Environmental Health and Safety (EHS) department. The recommended disposal

method is incineration by a licensed professional waste disposal company.[4] Under no

circumstances should this chemical be disposed of down the drain.[4]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Emergency Response Plan
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Emergency Situation Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

For small exposures, wipe the affected area

repeatedly with polyethylene glycol (PEG) 300

or 400. If PEG is unavailable, wash the area

with copious amounts of soap and water for at

least 15 minutes. For large exposures, use an

emergency safety shower for at least 15

minutes. Seek immediate medical attention.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes using an eyewash

station, holding the eyelids open. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Small Spill (in fume hood): Wearing appropriate

PPE, cover the spill with an inert absorbent

material. Carefully collect the absorbed material

into a sealed container for halogenated waste.

Decontaminate the spill area with a suitable

solvent (e.g., isopropanol or ethanol) and collect

the cleaning materials as hazardous waste.[6][7]

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

Contact your institution's EHS department for

assistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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